2,7-Naphthalenedisulfonic acid, 4-4-6-4-(benzoylamino)phenylamino-1-hydroxy-3-sulfo-2-naphthalenylaz
2,7-Naphthalenedisulfonic acid, 4-4-6-4-(benzoylamino)phenylamino-1-hydroxy-3-sulfo-2-naphthalenylaz
Brand Name:
Vulcanchem
CAS No.:
146206-05-5
VCID:
VC0114654
InChI:
InChI=1S/2C41H32N6O13S3.3Li.3Na/c2*1-22-14-33(36(60-2)21-32(22)44-46-34-19-29(61(51,52)53)16-25-17-30(62(54,55)56)20-35(48)38(25)34)45-47-39-37(63(57,58)59)18-24-15-28(12-13-31(24)40(39)49)42-26-8-10-27(11-9-26)43-41(50)23-6-4-3-5-7-23;;;;;;/h2*3-21,42,45,48H,1-2H3,(H,43,50)(H,51,52,53)(H,54,55,56)(H,57,58,59);;;;;;/q;;6*+1/p-6/b2*46-44?,47-39-;;;;;;
SMILES:
[Li+].[Li+].[Li+].CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)[O-])C=C(C=C3O)S(=O)(=O)[O-])OC)NN=C4C(=CC5=C(C4=O)C=CC(=C5)NC6=CC=C(C=C6)NC(=O)C7=CC=CC=C7)S(=O)(=O)[O-].CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)[O-])C=C(C=C3O)S(=O)(=O)[O-])OC)NN=C4C(=CC5=C(C4=O)C=CC(=C5)NC6=CC=C(C=C6)NC(=O)C7=CC=CC=C7)S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C82H58Li3N12Na3O26S6
Molecular Weight:
1909.573
2,7-Naphthalenedisulfonic acid, 4-4-6-4-(benzoylamino)phenylamino-1-hydroxy-3-sulfo-2-naphthalenylaz
CAS No.: 146206-05-5
Main Products
VCID: VC0114654
Molecular Formula: C82H58Li3N12Na3O26S6
Molecular Weight: 1909.573
| CAS No. | 146206-05-5 |
|---|---|
| Product Name | 2,7-Naphthalenedisulfonic acid, 4-4-6-4-(benzoylamino)phenylamino-1-hydroxy-3-sulfo-2-naphthalenylaz |
| Molecular Formula | C82H58Li3N12Na3O26S6 |
| Molecular Weight | 1909.573 |
| IUPAC Name | trilithium;trisodium;4-[[4-[(2E)-2-[6-(4-benzamidoanilino)-1-oxo-3-sulfonatonaphthalen-2-ylidene]hydrazinyl]-5-methoxy-2-methylphenyl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate |
| Standard InChI | InChI=1S/2C41H32N6O13S3.3Li.3Na/c2*1-22-14-33(36(60-2)21-32(22)44-46-34-19-29(61(51,52)53)16-25-17-30(62(54,55)56)20-35(48)38(25)34)45-47-39-37(63(57,58)59)18-24-15-28(12-13-31(24)40(39)49)42-26-8-10-27(11-9-26)43-41(50)23-6-4-3-5-7-23;;;;;;/h2*3-21,42,45,48H,1-2H3,(H,43,50)(H,51,52,53)(H,54,55,56)(H,57,58,59);;;;;;/q;;6*+1/p-6/b2*46-44?,47-39-;;;;;; |
| Standard InChIKey | YDBDHXXFPTVGSG-GMIPIYNDSA-H |
| SMILES | [Li+].[Li+].[Li+].CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)[O-])C=C(C=C3O)S(=O)(=O)[O-])OC)NN=C4C(=CC5=C(C4=O)C=CC(=C5)NC6=CC=C(C=C6)NC(=O)C7=CC=CC=C7)S(=O)(=O)[O-].CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)[O-])C=C(C=C3O)S(=O)(=O)[O-])OC)NN=C4C(=CC5=C(C4=O)C=CC(=C5)NC6=CC=C(C=C6)NC(=O)C7=CC=CC=C7)S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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